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Compound Focus: Delphinidin chloride

CAS No.: 8012-95-1

Cat. No.: S773479

Identified Hazards and Safety Data

The available safety information for delphinidin chloride is partially conflicting. You should treat it with

caution, adhering to the more conservative classification.

Source 2: Chemicalbook

Aspect Source 1: DC Chemicals [1] 2]

GHS Acute Toxicity (Oral, Category 4); Aquatic Toxicity No data available
Classification (Category 1)

| Hazard Statements | H302: Harmful if swallowed H410: Very toxic to aquatic life with long lasting effects
| No data available | | Precautionary Statements | P264, P270, P273, P301+P312, P330, P391, P501 | No
data available | | Acute Toxicity (Oral) | Classified as Category 4 (Harmful if swallowed) | No data

available |

Experimental Protocols for Toxicity Assessment
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For comprehensive safety profiling, you can refer to established OECD guidelines. The following workflow

and details are adapted from a recent study on cyanidin, a closely related anthocyanidin [3].

Study Design

Acute Oral Toxicity Subacute Oral Toxicity
(OECD Guideline 423) (OECD Guideline 407)

Animal Model

Dosing Regimen
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Diagram of the key phases in a toxicity study protocol.

Detailed Methodology Based on OECD Guidelines [3]

e Animal Model

(e]

Species and Strain: Sprague-Dawley (SD) rats.

[¢]

Age & Weight: 8 weeks old, weighing 150-180 grams.

Housing: Animals housed in a controlled environment (22 + 3°C, 50 + 5% humidity, 12-hour
light/dark cycle). Male and female rats are housed separately, with five per cage.
Acclimatization: A one-week acclimatization period before the study begins is mandatory.

[e]

o
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o Ethics: All studies must receive prior approval from an Institutional Animal Ethics Committee
(IAEC).

e Dosing Regimen

o Acute Toxicity (OECD 423): A single oral dose is administered. The study cited a high dose of
300 mglkg body weight for cyanidin, with 14 days of observation [3].

o Subacute Toxicity (OECD 407): Daily oral administration for 28 days. Doses are typically
staggered; for example, 7.5, 15, and 30 mg/kg/day, to determine a No Observed Adverse Effect
Level (NOAEL) [3].

¢ Endpoints and Data Collection

o Clinical Observations: Daily monitoring for signs of toxicity (e.g., prostration, breathing
difficulties, convulsions, significant weight loss, or behavioral changes).

o Hematological Parameters: Analysis of blood cells and related indices.

o Biochemical Parameters: Assessment of liver and kidney function.

o Gross Necropsy and Histopathology: At the end of the study, organs are weighed and
examined for any pathological changes.

FAQs on Delphinidin Chloride Handling

Q1: What are the key personal protective equipment (PPE) requirements when handling delphinidin
chloride? Based on the safety data sheet, you should wear safety goggles with side-shields, protective
gloves, and impervious clothing. A suitable respirator is also recommended to avoid inhalation of dust or

aerosols [1].

Q2: How should I store delphinidin chloride to ensure its stability? The compound should be kept in a
tightly sealed container in a cool, well-ventilated area. It is recommended to store it at -20°C for the
powder form and to keep it away from direct sunlight and incompatible materials like strong acids, alkalis,

and oxidizing agents [1].

Q3: My experiment involves in vivo administration. What is a known safe starting dose? While specific
data for delphinidin is limited, a study on the related compound cyanidin established a No Observed
Adverse Effect Level (NOAEL) of 30 mg/kg/day in rats for 28 days [3]. This provides a reference point for

subacute studies, but a dose-finding study should be conducted for delphinidin specifically.
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Troubleshooting Common Experimental Issues

e Unexplained Animal Mortality During Dosing: Immediately halt the experiment and perform a
necropsy to determine the cause of death. Re-evaluate the dose concentration and dosing technique.
Ensure the test substance is pure and properly solubilized in a vehicle known to be safe for
administration [3].

¢ Inconsistent Bioavailability Results in Pharmacokinetic Studies: Note that anthocyanins like
delphinidin are often absorbed as intact glycosides. The study on black currant anthocyanins found
delphinidin and cyanidin rutinosides appeared in the blood in their intact forms [4]. Ensure your
analytical methods are optimized to detect these specific glycosylated compounds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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